(-)-3-Methoxy Butorphanol
(-)-3-Methoxy Butorphanol
Brand Name:
Vulcanchem
CAS No.:
63730-48-3
VCID:
VC21167170
InChI:
InChI=1S/C22H31NO2/c1-25-18-8-7-17-13-20-22(24)10-3-2-9-21(22,19(17)14-18)11-12-23(20)15-16-5-4-6-16/h7-8,14,16,20,24H,2-6,9-13,15H2,1H3/t20-,21+,22-/m1/s1
SMILES:
COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1
Molecular Formula:
C22H31NO2
Molecular Weight:
341.5 g/mol
(-)-3-Methoxy Butorphanol
CAS No.: 63730-48-3
Cat. No.: VC21167170
Molecular Formula: C22H31NO2
Molecular Weight: 341.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 63730-48-3 |
|---|---|
| Molecular Formula | C22H31NO2 |
| Molecular Weight | 341.5 g/mol |
| IUPAC Name | (1S,9R,10S)-17-(cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol |
| Standard InChI | InChI=1S/C22H31NO2/c1-25-18-8-7-17-13-20-22(24)10-3-2-9-21(22,19(17)14-18)11-12-23(20)15-16-5-4-6-16/h7-8,14,16,20,24H,2-6,9-13,15H2,1H3/t20-,21+,22-/m1/s1 |
| Standard InChI Key | DTVODKGBEXBXFW-BHIFYINESA-N |
| Isomeric SMILES | COC1=CC2=C(C[C@@H]3[C@]4([C@@]2(CCCC4)CCN3CC5CCC5)O)C=C1 |
| SMILES | COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1 |
| Canonical SMILES | COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1 |
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